Cas no 109312-81-4 (3-(n-methylanilino)benzoic Acid)

• Product Name: 3-(n-methylanilino)benzoic Acid
• CAS No: 109312-81-4
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1187871
• PubChem ID: 21106127
• Update Time: 2025-04-20

3-(n-methylanilino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(n-methylanilino)benzoic Acid
• 109312-81-4
• 3-(Methylphenylamino)benzoic acid
• SCHEMBL4642703
• 3-(Methyl-phenyl-amino)-benzoic acid
• 3-(Methyl(phenyl)amino)benzoic acid
• GLNRLSBDDQMDBP-UHFFFAOYSA-N
• HS-3992
• DTXSID60610806
• 3-[Methyl(phenyl)amino]benzoic acid

• Inchi： 1S/C14H13NO2/c1-15(12-7-3-2-4-8-12)13-9-5-6-11(10-13)14(16)17/h2-10H,1H3,(H,16,17)
• InChI Key： GLNRLSBDDQMDBP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54